Cas no 81472-47-1 (Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-, 4-methylbenzenesulfonate)

• Product name: Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-, 4-methylbenzenesulfonate
• CAS No: 81472-47-1
• MF: C₁₄H₂₆O^.C₇H₈O₃S
• MW: 382.55726
• CID: 703875
• PubChem ID: 71420971

Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,(1-pentyl-4-bicyclo[2.2.2]octanyl)methanol
• 4-Methylbenzene-1-sulfonic acid--(4-pentylbicyclo[2.2.2]octan-1-yl)methanol (1/1)
• 81472-47-1
• DTXSID00840145

• Inchi： InChI=1S/C14H26O.C7H8O3S/c1-2-3-4-5-13-6-9-14(12-15,10-7-13)11-8-13;1-6-2-4-7(5-3-6)11(8,9)10/h15H,2-12H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： FWKDSERIMMJUEN-UHFFFAOYSA-N
• SMILES： CCCCCC12CCC(CC1)(CC2)CO.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 382.21778074g/mol
• Monoisotopic Mass: 382.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų